Cas no 1936202-20-8 (2-(1-ethyl-1H-imidazol-5-yl)acetonitrile)

• Product Name: 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile
• CAS No: 1936202-20-8
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 5995382
• PubChem ID: 84648252
• Update Time: 2025-05-20

2-(1-ethyl-1H-imidazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile
• 1936202-20-8
• EN300-1829233

• Inchi： 1S/C7H9N3/c1-2-10-6-9-5-7(10)3-4-8/h5-6H,2-3H2,1H3
• InChI Key： BMCMUIRAGPHTFT-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1CC#N)CC

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile

Research Brief on 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile (CAS: 1936202-20-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile (CAS: 1936202-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative, characterized by its imidazole core and acetonitrile side chain, exhibits unique chemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of investigation has been the role of 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile in modulating enzymatic activity. Researchers have identified its ability to interact with ATP-binding sites of certain kinases, suggesting its utility in designing targeted therapies for cancer and inflammatory diseases. The compound's structural flexibility allows for facile derivatization, enabling the synthesis of a diverse array of analogs with optimized pharmacokinetic properties.

In a recent study published in the Journal of Medicinal Chemistry, scientists employed computational docking and molecular dynamics simulations to elucidate the binding modes of 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile derivatives with various kinase targets. The results demonstrated high binding affinity and selectivity for specific kinase isoforms, highlighting the compound's potential as a scaffold for developing next-generation kinase inhibitors. Experimental validation using in vitro assays confirmed the inhibitory activity of these derivatives at nanomolar concentrations.

Beyond its applications in kinase inhibition, 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile has also shown promise in the development of fluorescent probes for biological imaging. Its imidazole moiety can serve as a coordination site for metal ions, while the nitrile group can be readily modified to introduce fluorophores. This dual functionality has been exploited in the design of turn-on probes for detecting metal ions in live cells, as reported in a recent ACS Chemical Biology publication.

The synthetic accessibility of 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile has been another focus of recent research. Several efficient synthetic routes have been developed, including one-pot multicomponent reactions that enable high-yield production of the compound and its derivatives. These advances in synthetic methodology have facilitated structure-activity relationship (SAR) studies, leading to the identification of analogs with improved potency and reduced off-target effects.

Pharmacokinetic studies of 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile derivatives have revealed favorable drug-like properties, including good metabolic stability and acceptable oral bioavailability in preclinical models. These findings support the continued investigation of this chemical scaffold for therapeutic applications. Current research efforts are focused on optimizing the lead compounds for clinical translation, with particular emphasis on enhancing target selectivity and minimizing potential toxicity.

In conclusion, 2-(1-ethyl-1H-imidazol-5-yl)acetonitrile (CAS: 1936202-20-8) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutics and diagnostic agents. Ongoing research is expected to further elucidate its full potential in addressing unmet medical needs across various disease areas.